Cas no 61343-29-1 (2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-)

2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)- structure
61343-29-1 structure
Product Name:2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-
CAS No:61343-29-1
MF:C13H14N2O2
MW:230.262463092804
CID:483184
PubChem ID:11957948
Update Time:2025-04-19

2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azaspiro[4.4]nonane-1,3-dione, 2-(2-pyridinyl)-
    • 2-pyridin-2-yl-2-azaspiro[4.4]nonane-1,3-dione
    • DTXSID30474710
    • 61343-29-1
    • Inchi: 1S/C13H14N2O2/c16-11-9-13(6-2-3-7-13)12(17)15(11)10-5-1-4-8-14-10/h1,4-5,8H,2-3,6-7,9H2
    • InChI Key: QRTARKUXASUNEZ-UHFFFAOYSA-N
    • SMILES: O=C1C2(CC(N1C1C=CC=CN=1)=O)CCCC2

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 50.3Ų

Experimental Properties

  • PSA: 50.27
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